Cas no 614-68-6 (1-isocyanato-2-methylbenzene)

1-isocyanato-2-methylbenzene Properties

Names and Identifiers

• o-Tolyl isocyanate
• 2-Isocyanatotoluene
• 1-isocyanato-2-methylbenzene
• 2-Methylphenyl isocyanate
• Isocyanic Acid o-Tolyl Ester
• 2-Tolyl isocyanate
• o-Toluene isocyanate
• o-Methylphenyl isocyanate
• Benzene, 1-isocyanato-2-methyl-
• 2-methylphenylisocyanate
• o-tolylisocyanate
• Isocyanic acid, o-tolyl ester
• 1-isocyanato-2-methyl-benzene
• Tolyl Isocyanate
• 2-toluene isocyanate
• VAYMIYBJLRRIFR-UHFFFAOYSA-N
• Isocyanic acid, o-tolyl ester (7CI,8CI)
• 2-tolylisocyanate
• o-tolyl-isocyanate
• o-toluyl
• MFCD00002009
• D78369
• EINECS 210-389-0
• FT-0612699
• EN300-146747
• Q26840841
• DTXSID7052286
• 2methyl phenyl isocyanate
• AKOS000170052
• ortho-Tolylisocyanate
• CHEBI:60099
• 614-68-6
• AS-57003
• T0320
• AI3-28255
• 2-methyl phenyl isocyanate
• VAYMIYBJLRRIFR-UHFFFAOYSA-
• SCHEMBL93287
• F2190-0555
• 2-methyl phenylisocyanate
• o-Tolyl isocyanate, >=99%
• FT-0631937
• InChI=1/C8H7NO/c1-7-4-2-3-5-8(7)9-6-10/h2-5H,1H3
• NS00008795
• 1-Isocyanato-2-methylbenzene #
• o-toluyl isocyanate
• DTXCID7030858
• STL299674
• DB-017535
• DB-048035
• BBL100039
• ORTHO-TOLUENEISOCYANATE
• 2-Methylphenylisocyanat
• BENZENE,1-ISOCYANATO-2-METHYL
• o-Tolylcarbonimide
• o-Tolyl isocy
• o-Tolyl isocyana
• ISOCYANIC ACID O-TOLYL ESTER
• 1-Isocyanato-2-methylbenzene
• +Expand

• MDL： MFCD00002009
• InChIKey： VAYMIYBJLRRIFR-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO/c1-7-4-2-3-5-8(7)9-6-10/h2-5H,1H3
• SMILES： O=C=NC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]
• BRN： 507985

Computed Properties

• Exact Mass: 133.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 133.052763847g/mol
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 1.96230
• PSA: 29.43000
• Refractive Index: n20/D 1.535(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 186°C(lit.)
• Vapor Pressure: 0.7±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 1.074 g/mL at 25 °C(lit.)

1-isocyanato-2-methylbenzene Security Information

• Symbol: GHS07 GHS08
• RTECS：DA3678333
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S45-S36/37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 2
• Hazard Statement： H302,H312,H315,H319,H332,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38-42
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：19-21

1-isocyanato-2-methylbenzene Customs Data

• HS CODE：29299010

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides